Cas no 2097862-51-4 (N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide)

• Product Name: N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide
• CAS No: 2097862-51-4
• MF: C₁₁H₁₁N₃O₂S
• MW: 249.288940668106
• CID: 5337142
• Update Time: 2025-10-21

N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-Thiophenecarboxamide, N-[2-(2-oxo-1(2H)-pyrimidinyl)ethyl]-
• N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide

• Inchi： 1S/C11H11N3O2S/c15-10(9-2-7-17-8-9)12-4-6-14-5-1-3-13-11(14)16/h1-3,5,7-8H,4,6H2,(H,12,15)
• InChI Key： GWWJJWYDCSOHRA-UHFFFAOYSA-N
• SMILES： C1SC=CC=1C(NCCN1C(=O)N=CC=C1)=O

Additional information on N-[2-(2-oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide

N-[2-(2-Oxo-1,2-Dihydropyrimidin-1-yl)ethyl]Thiophene-3-Carboxamide: A Comprehensive Overview

N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide, also known by its CAS registry number 2097862-51-4, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural features and potential applications in drug design and development. In this article, we will delve into the properties, synthesis, and recent advancements associated with this compound.

N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide is characterized by its thiophene ring system, which is a five-membered aromatic heterocycle containing sulfur. The thiophene moiety is known for its stability and electronic properties, making it a valuable component in various chemical compounds. The presence of the 1,2-dihydropyrimidine ring further enhances the compound's versatility. This bicyclic structure contributes to the molecule's ability to interact with biological targets, such as enzymes or receptors, which is crucial in pharmacological applications.

Recent studies have highlighted the potential of N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide as a lead compound in drug discovery. Researchers have explored its ability to modulate key biological pathways, including those involved in inflammation, neurodegenerative diseases, and cancer. For instance, a 2023 study published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting cyclooxygenase (COX) enzymes. This finding underscores its potential as a therapeutic agent for conditions such as arthritis and other inflammatory disorders.

The synthesis of N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide involves a multi-step process that combines principles from organic synthesis and medicinal chemistry. The key steps include the formation of the thiophene ring through cyclization reactions and the subsequent incorporation of the dihydropyrimidine moiety. Advanced techniques such as microwave-assisted synthesis and catalytic cross-coupling reactions have been employed to optimize the synthesis process, ensuring high yields and purity.

In addition to its pharmacological applications, N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yl)ethyl]thiophene-3-carboxamide has also been investigated for its electronic properties in materials science. Its thiophene ring system makes it a candidate for use in organic electronics, such as conductive polymers and semiconductors. A 2023 study published in *Advanced Materials* explored its potential as a building block for organic photovoltaic devices, highlighting its ability to facilitate efficient charge transport.

The structural versatility of N-[2-(2-Oxo-1,2-dihydropyrimidin-1-yli